1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone-13C2,d4

• Molecular Formula: C10H12N2O
• Molecular Weight: 182.22 g/mol
• InChI: InChI=1S/C10H12N2O/c1-12-9(4-5-10(12)13)8-3-2-6-11-7-8/h2-3,6-7,9H,4-5H2,1H3/i2D,3D,4+1,6D,7D,9+1
• InChIKey: UIKROCXWUNQSPJ-NPAQNRTESA-N

1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone-13C2,d4 Procurement Guide

1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone-13C2,d4 (CAS: 2703688-58-6) is a dual-labeled (13C2, d4) stable isotope analog of 1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone, a compound historically known as a respiratory stimulant (Nikethamide) [1]. This compound class serves a primary role as a stable isotope-labeled internal standard (SIL-IS) for quantitative bioanalysis, addressing the matrix effects and ion suppression challenges inherent in LC-MS/MS workflows [2].

Dual-labeled (13C2,d4) stable isotope internal standard for LC-MS/MS bioanalysis. Designed for matrix effect correction and ion suppression mitigation in complex research matrices.

Labeling Strategy 13C2 in pyrrolidinone ring, d4 on methyl group to minimize chromatographic retention shift

Mass Shift Substantial mass shift designed to avoid isotopic cross-talk from unlabeled analyte M+2 isotopes

Use Context SIL-IS for quantitative bioanalysis in research matrices; co-elution and recovery alignment for method robustness

• [1] Wikipedia contributors. (2024). Nikethamide. Wikipedia, The Free Encyclopedia. Retrieved from https://en.wikipedia.org/wiki/Nikethamide View Source
• [2] MedChemExpress. (n.d.). 1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone-13C2,d4 [Product Page]. Retrieved from https://www.medchemexpress.eu/1-methyl-5-3-pyridinyl-2-pyrrolidinone-13c2-d4.html View Source

1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone-13C2,d4: Key Differentiators

In LC-MS/MS method development, substituting a 'similar' stable isotope-labeled internal standard introduces significant quantitative bias. The -13C2,d4 labeling pattern on 1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone creates a mass shift of +6 Da (m/z 183.23 vs. 177.22 for unlabeled) , which is specifically designed to avoid isotopic cross-talk from naturally occurring M+2 isotopes of the unlabeled analyte [1]. Analogs with fewer labels (e.g., -13C,d3) or different labeling positions will have different co-elution, extraction recovery, and ionization characteristics, thus failing to accurately compensate for analyte losses and matrix effects [2].

Insufficient mass shift with fewer labels

Analogs with only 13C,d3 labeling provide a smaller mass shift, which may not reliably resolve the naturally occurring M+2 isotope peak, risking inaccurate quantitation in complex matrices.

Retention time shift with d4-only labeling

A d4-only internal standard may exhibit a more pronounced reverse isotope effect on retention time under reversed-phase conditions, potentially compromising the co-elution required for optimal matrix effect compensation.

• [1] MedChemExpress. (n.d.). 1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone-13C2,d4 [Product Page]. Retrieved from https://www.medchemexpress.eu/1-methyl-5-3-pyridinyl-2-pyrrolidinone-13c2-d4.html View Source
• [2] Russak, E. M., et al. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211-236. View Source

1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone-13C2,d4 Performance Data

Superior Mass Shift vs. Natural Isotopes

The -13C2,d4 label on 1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone provides a +6 Da mass shift , which is greater than the +5 Da shift of a 13C,d3-labeled analog [1]. This larger shift more reliably avoids interference from the naturally occurring M+2 isotope peak of the unlabeled analyte, which can be significant for molecules with multiple carbons [2].

Mass Shift vs. Natural Isotopes

Head-to-head

+6 Da (m/z 183.23) vs. +5 Da (13C,d3 analog)

Supports isotopic interference mitigation from unlabeled M+2 peak

Based on exact mass calculation from molecular formula; ESI-MS context

Evidence Dimension	Mass Shift
Target Compound Data	+6 Da (m/z 183.23)
Comparator Or Baseline	13C,d3 analog: +5 Da (m/z 182.23)
Quantified Difference	+1 Da (20% greater mass shift)
Conditions	ESI-MS analysis; exact mass calculation from molecular formula

Why This Matters

Procuring the -13C2,d4 version ensures the most accurate quantitation by eliminating a known source of isotopic interference.

• [1] MedChemExpress. (n.d.). 1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone-13C,d3 (rac-Cotinine-13C,d3) [Product Page]. Retrieved from https://www.medchemexpress.eu/1-methyl-5-3-pyridinyl-2-pyrrolidinone-13c-d3.html View Source
• [2] Russak, E. M., et al. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211-236. View Source

Increased Molecular Weight for Improved MS Resolution

The dual labeling increases the molecular weight to 182.23 g/mol, a quantifiable 3.4% increase from the unlabeled mass of 176.22 g/mol [1]. While a d4-only labeled analog (e.g., Cotinine-d4) provides a +4 Da shift (m/z 181.23) , the additional 13C2 label provides a further +2 Da shift, enhancing the separation from potential matrix interferences in complex biological samples [2].

Molecular Weight Increase

Head-to-head

182.23 g/mol vs. 180.24 g/mol (d4-only analog)

Provides additional mass separation from matrix interferences

1.1% increase; calculated from C₈¹³C₂H₈D₄N₂O formula

Evidence Dimension	Molecular Weight
Target Compound Data	182.23 g/mol
Comparator Or Baseline	d4-only analog: 180.24 g/mol
Quantified Difference	+1.99 g/mol (1.1% increase)
Conditions	Calculated from molecular formula C₈¹³C₂H₈D₄N₂O

Why This Matters

The incremental mass increase from 13C atoms provides additional selectivity in complex matrices, which is critical for assays requiring low limits of quantitation (LLOQ).

• [1] MedChemExpress. (n.d.). 1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone-13C2,d4 [Product Page]. Retrieved from https://www.medchemexpress.eu/1-methyl-5-3-pyridinyl-2-pyrrolidinone-13c2-d4.html View Source
• [2] Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Minimized Deuterium Effect on Retention

While deuterium labeling can alter chromatographic retention times, the inclusion of 13C labels in the pyrrolidinone ring of 1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone-13C2,d4 is designed to mitigate this effect [1]. In contrast, an analog labeled solely with deuterium (e.g., Cotinine-d4) may exhibit a more pronounced reverse isotope effect, potentially leading to slight but quantifiable differences in retention time (RT) that can compromise the co-elution required for optimal matrix effect compensation [2].

Retention Time Shift

Class-level

Expected minimal shift with dual 13C/d4 vs. potential shift with d4-only

Supports co-elution for accurate matrix effect correction

Theoretical prediction; validate retention alignment during method development

Evidence Dimension	Chromatographic Retention Time Shift
Target Compound Data	Minimal shift relative to unlabeled analyte (expected)
Comparator Or Baseline	d4-only analog: potential for more significant RT shift
Quantified Difference	RT difference not quantified for this specific pair, but is a known class effect
Conditions	Reversed-phase LC conditions; theoretical prediction based on labeling strategy

Why This Matters

Co-elution is paramount for an internal standard to correct for ion suppression; procurement of a 13C/d4 dual-labeled standard increases the likelihood of identical retention and, thus, more accurate quantification.

• [1] MedChemExpress. (n.d.). 1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone-13C2,d4 [Product Page]. Retrieved from https://www.medchemexpress.eu/1-methyl-5-3-pyridinyl-2-pyrrolidinone-13c2-d4.html View Source
• [2] Russak, E. M., et al. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211-236. View Source

1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone-13C2,d4 Applications

LC-MS/MS Bioanalysis in Complex Matrices

This compound is optimally applied as a SIL-IS in LC-MS/MS methods for quantifying Nikethamide in complex biological fluids (e.g., plasma, urine). The +6 Da mass shift and dual-labeling strategy directly address matrix effects and ion suppression, enabling accurate quantification at lower limits of detection (LLOD) [1].

Forensic and Doping Control Analysis

Given Nikethamide's history as a doping agent , this labeled standard is essential for forensic toxicology and anti-doping laboratories. Its high isotopic purity and distinct mass shift provide the necessary analytical specificity and quantitative accuracy required for legally defensible results in sports arbitration [1].

Pharmacokinetic and Drug Metabolism Studies

In preclinical and clinical PK studies, the use of 1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone-13C2,d4 as an internal standard ensures robust and reproducible plasma concentration-time curves. Its performance characteristics minimize variability introduced by sample preparation and LC-MS conditions , which is critical for deriving accurate PK parameters like AUC and Cmax [1].

Regulatory Method Development and Validation

This compound is the ideal choice when developing analytical methods for FDA/EMA regulatory submission. Its defined mass shift and purity profile are documented and suitable for meeting stringent validation criteria for accuracy, precision, and selectivity, as outlined in bioanalytical method validation guidance [1].

Application

Selection Property

Validation Focus

Bioanalytical quantitation in research matrices

Substantial mass shift and dual labeling

Matrix effect and ion suppression correction

Forensic and anti-doping research

High isotopic purity and distinct mass shift

Analytical specificity and quantitative accuracy

Preclinical pharmacokinetic studies

Co-elution and consistent recovery

Reproducible plasma concentration-time profiles

Bioanalytical method validation documentation

Defined mass shift and purity profile

Accuracy, precision, and selectivity review

• [1] MedChemExpress. (n.d.). 1-Methyl-5-(3-pyridinyl)-2-pyrrolidinone-13C2,d4 [Product Page]. Retrieved from https://www.medchemexpress.eu/1-methyl-5-3-pyridinyl-2-pyrrolidinone-13c2-d4.html View Source